1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-4-[(2,5-dimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C20H25ClN2O2/c1-24-19-7-8-20(25-2)17(13-19)15-23-11-9-22(10-12-23)14-16-3-5-18(21)6-4-16/h3-8,13H,9-12,14-15H2,1-2H3
• InChI Key: LKVQZPJBTRMCRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCN(CC2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H25ClN2O2
• Molecular Weight: 360.9 g/mol

Description

1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine, also known as TFMPP, is a psychoactive drug that belongs to the class of piperazine derivatives. TFMPP was first synthesized in the 1970s and has since been used in scientific research to study its mechanism of action and its effects on the human body.

Mechanism of Action

1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. It is believed that 1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine's effects on these receptors are responsible for its psychoactive effects.
Biochemical and Physiological Effects:
1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine has been shown to increase levels of serotonin in the brain, which can lead to changes in mood and behavior. It has also been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiratory rate.

Advantages and Limitations for Lab Experiments

1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine has been used in scientific research as a tool to study the effects of serotonin on the brain and behavior. Its psychoactive effects make it a useful tool for studying the role of serotonin in mood and anxiety disorders. However, its use is limited by its potential for abuse and its side effects, which can include nausea, vomiting, and hallucinations.

Future Directions

1. Further research is needed to fully understand the mechanism of action of 1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine and its effects on the central nervous system.
2. 1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine could be used in combination with other psychoactive drugs to study the interaction between different neurotransmitters.
3. The potential therapeutic uses of 1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine, such as in the treatment of mood and anxiety disorders, should be explored.
4. The development of new synthetic methods for 1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine could lead to the production of more potent and selective compounds.
5. The effects of long-term use of 1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine on the brain and behavior should be studied to better understand its potential for abuse and addiction.
In conclusion, 1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine is a psychoactive drug that has been used in scientific research to study its effects on the central nervous system. Its mechanism of action involves the activation of serotonin receptors, which are involved in the regulation of mood and anxiety. While 1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine has potential as a tool for studying the role of serotonin in mood and anxiety disorders, its use is limited by its potential for abuse and its side effects. Further research is needed to fully understand the effects of 1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine on the brain and behavior, and to explore its potential therapeutic uses.

Scientific Research Applications

1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been shown to act as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. 1-(4-chlorobenzyl)-4-(2,5-dimethoxybenzyl)piperazine has also been used to study the interaction between serotonin and other neurotransmitters such as dopamine and norepinephrine.